N-[2-(isobutyrylamino)phenyl]-2-furamide

• IUPAC Name: N-[2-(2-methylpropanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-10(2)14(18)16-11-6-3-4-7-12(11)17-15(19)13-8-5-9-20-13/h3-10H,1-2H3,(H,16,18)(H,17,19)
• InChI Key: KFNDATSJECHGBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC=C1NC(=O)C2=CC=CO2
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

N-[2-(isobutyrylamino)phenyl]-2-furamide, commonly known as A-438079, is a selective antagonist of P2X7 receptors. It is a small molecule that has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Mechanism of Action

A-438079 selectively blocks P2X7 receptors, which are involved in the regulation of immune responses and inflammation. By blocking P2X7 receptors, A-438079 can reduce inflammation and pain.
Biochemical and Physiological Effects:
A-438079 has been shown to reduce the release of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It can also reduce the activation of inflammasomes, which are involved in the regulation of immune responses. In addition, A-438079 has been shown to reduce pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

A-438079 is a selective antagonist of P2X7 receptors, which makes it a useful tool for studying the role of P2X7 receptors in various diseases. However, its selectivity for P2X7 receptors may limit its use in studies where other P2X receptors are involved.

Future Directions

1. Further studies are needed to investigate the potential therapeutic applications of A-438079 in various diseases.
2. The development of more selective P2X7 receptor antagonists may help to overcome the limitations of A-438079.
3. The use of A-438079 in combination with other drugs may enhance its therapeutic effects.
4. The role of P2X7 receptors in the regulation of immune responses and inflammation needs to be further elucidated.

Scientific Research Applications

A-438079 has been studied for its potential therapeutic applications in various diseases such as neuropathic pain, inflammatory bowel disease, and cancer. It has been shown to have anti-inflammatory and analgesic effects in animal models of neuropathic pain and inflammatory bowel disease.